Nickel(II) boride

• CAS: 12007-01-1
• Synonyms: nickel boride; nickel boride (Ni2B); nickel boride (Ni3B); nickel boride (NiB)
• Molecular Formula: BNi2
• Molecular Weight: 128.20 g/mol
• SMILES: [B].[Ni].[Ni]
• InChI: InChI=1S/B.2Ni
• InChIKey: WRLJWIVBUPYRTE-UHFFFAOYSA-N

Raney nickel and generic Ni catalysts often fail in selective hydrogenation due to unmodified electronic structure. Nickel(II) boride (Ni₂B, CAS 12007-01-1) incorporates boron into the nickel lattice, inducing B→Ni electron transfer that fundamentally enhances catalytic activity and selectivity. • p-Nitrophenol hydrogenation: nano-Ni₂B outperforms Raney Ni at 40-80 °C, 25-40 bar H₂. • Ni₃B phase achieves 70% 5-HMF conversion and 94% Faradaic efficiency for FDCA electrosynthesis at 1.8 V vs. RHE. • Polymer-stabilized Ni₂B colloids enable room-temperature, atmospheric-pressure C=O hydrogenation vs. elevated T/P required by Raney Ni.

Nickel(II) Boride Technical Overview

Nickel(II) boride (Ni₂B, CAS 12007-01-1) is an inorganic transition metal boride that exists primarily as a black, air-stable, non-pyrophoric solid with a melting point of 1125°C [1]. The compound is most commonly synthesized via the reduction of nickel salts with sodium borohydride, yielding an amorphous or partially crystalline material that serves as a heterogeneous catalyst [2]. Its catalytic utility spans hydrogenation, dehydrogenation, and electrocatalytic applications, with particular prominence in selective hydrogenation reactions where it competes directly with Raney nickel and noble metal catalysts [3].

Catalyst Type

Heterogeneous nickel boride catalyst

Workflow Suitability

Selective hydrogenation and electrocatalysis studies

Key Attribute

Boron-modified electronic structure for divergent selectivity

• [1] MatWeb. Nickel Boride, Ni₂B. Material Property Data. CAS: 12007-01-1. View Source
• [2] Brown, C.A.; Ahuja, V.K. 'P-2 Nickel' and 'P-1 Nickel': Two New Nickel Boride Hydrogenation Catalysts. Journal of Organic Chemistry, 1973, 38(12), 2226-2230. View Source
• [3] IPFS. Nickel Boride. Properties, Preparation, and Applications. View Source

Nickel(II) Boride Substitution Risks

Nickel(II) boride is often superficially categorized as a nickel-based hydrogenation catalyst, inviting direct substitution with Raney nickel or other nickel formulations. However, this is a procurement risk. The incorporation of boron into the nickel lattice induces electron transfer from B to Ni atoms, fundamentally altering the electronic structure and catalytic behavior [1]. This results in divergent selectivity, activity under specific conditions, and stability profiles that cannot be replicated by boron-free nickel catalysts [2]. Furthermore, the amorphous or nanocrystalline nature of precipitated nickel boride yields active site distributions and mass transfer characteristics distinct from crystalline Ni or pyrophoric Raney Ni [3]. Selecting the wrong catalyst based on generic metal content alone can lead to failed hydrogenation, unwanted byproducts, or process instability.

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Raney nickel substitution may fail: Boron-induced electron transfer to Ni fundamentally alters selectivity and activity profiles not replicable by boron-free catalysts.

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Nanocrystalline structure matters: Amorphous or nanocrystalline Ni₂B yields active-site distributions distinct from crystalline Ni or pyrophoric Raney Ni, shifting mass transfer characteristics.

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Phase-dependent performance: Ni₃B and Ni₂B exhibit different electrocatalytic behaviors; generic nickel boride specification may lead to unexpected conversion and Faradaic efficiency outcomes.

• [1] Liu, Y.; Chen, J.; et al. Kinetic study of the hydrogenation of p-nitrophenol to p-aminophenol over micro-aggregates of nano-Ni₂B catalyst particles. Applied Catalysis A: General, 2011, 407(1-2), 173-180. View Source
• [2] Mahdavi, B.; Los, P.; Lessard, M.J.; Lessard, J. A comparison of nickel boride and Raney nickel electrode activity in the electrocatalytic hydrogenation of phenanthrene. Canadian Journal of Chemistry, 1994, 72, 2268-2277. View Source
• [3] Kharboot, L.H.; et al. Synthesis and characterization of nickel boride nanoparticles for energy conversion catalyst materials – the effect of annealing temperature. 2023. View Source

Nickel(II) Boride Performance Benchmarks

Hydrogenation Activity vs. Raney Nickel in p-Nitrophenol Conversion

In a direct head-to-head comparison, a nano-particle Ni₂B catalyst demonstrated superior activity relative to Raney nickel for the hydrogenation of p-nitrophenol (PNP) to p-aminophenol (PAP) in a batch slurry reactor with ethanol as solvent [1]. The study attributes this enhanced activity to the incorporation of boron into the nickel framework, which promotes electron transfer from B to Ni atoms and thereby increases the intrinsic hydrogenation activity [2].

p-Nitrophenol Hydrogenation

Head-to-head

Reported higher activity vs. Raney nickel

Batch slurry, ethanol, 40–80 °C, 25–40 bar H₂

Supports selectivity review for PAP synthesis catalyst selection

Kinetic advantage may reduce catalyst loading; process-specific validation needed

Evidence Dimension	Hydrogenation activity (qualitative comparison)
Target Compound Data	Nano-Ni₂B catalyst shows better activity than Raney nickel [1].
Comparator Or Baseline	Raney nickel
Quantified Difference	Better activity (qualitative; kinetic study indicates enhanced performance across 40–80 °C, 0.07–0.28 g/mL PNP, 25–40 bar H₂) [1].
Conditions	Batch slurry reactor; ethanol solvent; 40–80 °C; 0.07–0.28 g/mL PNP; 25–40 bar H₂ [1].

Why This Matters

For industrial p-aminophenol synthesis, selecting Ni₂B over Raney nickel may enable faster reaction rates or lower catalyst loading, improving process economics.

• [1] Liu, Y.; Chen, J.; et al. Kinetic study of the hydrogenation of p-nitrophenol to p-aminophenol over micro-aggregates of nano-Ni₂B catalyst particles. Applied Catalysis A: General, 2011, 407(1-2), 173-180. View Source
• [2] Liu, Y.; Chen, J.; et al. Kinetic study of the hydrogenation of p-nitrophenol to p-aminophenol over micro-aggregates of nano-Ni₂B catalyst particles. Applied Catalysis A: General, 2011, 407(1-2), 173-180. View Source

Hydrogen Generation Rate in NaBH₄ Hydrolysis

A direct kinetic comparison of metal boride catalysts for NaBH₄ hydrolysis at 60 °C revealed that Ni₃B exhibits a maximum hydrogen production rate of 1.3 L min⁻¹ g_cat⁻¹, which is substantially lower than that of cobalt boride (6.0 L min⁻¹ g_cat⁻¹) and ruthenium (18.6 L min⁻¹ g_cat⁻¹) [1]. All catalysts were prepared via the metal salt reduction method with sodium borohydride and tested as loose powders with similar morphology [1].

NaBH₄ Hydrolysis Rate

Head-to-head

Ni₃B: 1.3 L min⁻¹ g_cat⁻¹

vs. Co₃B (6.0) and Ru (18.6) at 60 °C

Informs hydrogen-generation catalyst ranking

Ni boride suboptimal for this endpoint; Co or Ru may be preferred

Evidence Dimension	Maximum hydrogen production rate
Target Compound Data	1.3 L min⁻¹ g_cat⁻¹ [1].
Comparator Or Baseline	Co₃B (6.0 L min⁻¹ g_cat⁻¹); Ru (18.6 L min⁻¹ g_cat⁻¹) [1].
Quantified Difference	Ni₃B rate is ~4.6× lower than Co₃B and ~14.3× lower than Ru [1].
Conditions	NaBH₄ hydrolysis at 60 °C; catalysts in loose powder form; 2.5–30 wt% NaBH₄; 2.5–30 wt% NaOH [1].

Why This Matters

For on-demand hydrogen generation from chemical hydrides, Co₃B or Ru are superior choices; Ni₂B is suboptimal for this specific application, informing proper catalyst selection.

• [1] Walter, J.C.; Zurawski, A.; Montgomery, D.; Thornburg, M.; Revankar, S. Sodium borohydride hydrolysis kinetics comparison for nickel, cobalt, and ruthenium boride catalysts. Journal of Power Sources, 2008, 179(1), 335-339. View Source

Electrocatalytic Hydrogenation Activity vs. Raney Nickel

In a comparative study of electrocatalytic hydrogenation (ECH) of phenanthrene in ethylene glycol–water at 80 °C, nickel boride (Ni₂B) pressed powder electrodes were compared against codeposited Raney nickel (RaNi) electrodes and fractal nickel/Raney nickel composites [1]. While the intrinsic electrode activity (real electrode activity) was found to be identical for Ni₂B and RaNi electrodes, the apparent electrode activity of Ni₂B was lower than that of codeposited RaNi and pressed powder fractal Ni/RaNi electrodes [1].

Electrocatalytic ECH

Head-to-head

Intrinsic activity identical to Raney Ni; apparent activity lower

Phenanthrene ECH, ethylene glycol–water, 80 °C

Electrode fabrication and mass transport dominate apparent performance

Optimized Raney Ni electrodes may outperform pressed Ni₂B in ECH setups

Evidence Dimension	Electrocatalytic activity (intrinsic vs. apparent)
Target Compound Data	Ni₂B pressed powder electrode: intrinsic activity = Raney Ni; apparent activity < codeposited RaNi [1].
Comparator Or Baseline	Codeposited Raney nickel (RaNi) electrodes; fractal Ni/RaNi pressed powder electrodes
Quantified Difference	Intrinsic activity: identical (ratio = 1.0); Apparent activity: Ni₂B < RaNi (quantitative ratio not specified in abstract) [1].
Conditions	Electrocatalytic hydrogenation of phenanthrene in ethylene glycol–water at 80 °C [1].

Why This Matters

In electrocatalytic systems where electrode fabrication and mass transport dominate, Ni₂B may underperform relative to optimized Raney nickel electrodes, guiding appropriate application selection.

• [1] Mahdavi, B.; Los, P.; Lessard, M.J.; Lessard, J. A comparison of nickel boride and Raney nickel electrode activity in the electrocatalytic hydrogenation of phenanthrene. Canadian Journal of Chemistry, 1994, 72, 2268-2277. View Source

5-HMF Electrooxidation: Ni₃B vs. Ni₂B and Metallic Ni

Phase-pure nickel boride nanocrystals (Ni₃B and Ni₂B) were compared against metallic Ni nanocrystals of similar particle size (36–39 nm) for the electrocatalytic oxidation of 5-hydroxymethylfurfural (5-HMF) to furan dicarboxylic acid (FDCA) at 1.8 V vs. RHE over 3 hours [1]. Ni₃B NCs achieved a 5-HMF conversion of 70% with a Faradaic efficiency of 94%, markedly surpassing Ni₂B NCs (57% conversion, 72% FE) and metallic Ni nanoparticles (58% conversion, 65% FE) [1].

5-HMF Electrooxidation

Head-to-head

Ni₃B: 70% conv., 94% FE

vs. Ni₂B (57%, 72% FE) and metallic Ni (58%, 65% FE)

Ni₃B phase enables higher-efficiency FDCA synthesis

Phase-pure sourcing critical for biomass upgrading applications

Evidence Dimension	5-HMF conversion and Faradaic efficiency
Target Compound Data	Ni₃B: 70% conversion, 94% FE; Ni₂B: 57% conversion, 72% FE [1].
Comparator Or Baseline	Metallic Ni nanoparticles: 58% conversion, 65% FE [1].
Quantified Difference	Ni₃B delivers 1.2× higher conversion and 1.45× higher FE than metallic Ni; Ni₂B performs comparably to metallic Ni [1].
Conditions	1.8 V vs. RHE, 3 h, pH 12.9 or 13.9, catalyst loading 0.05 mg cm⁻², particle size 36–39 nm [1].

Why This Matters

For electrochemical biomass upgrading, Ni₃B phase specifically enables high-efficiency FDCA synthesis, while generic Ni₂B or metallic Ni catalysts are significantly less effective.

• [1] Hong, J.; Miola, M.; Gerlach, D.; Stuart, M.C.A.; Rudolf, P.; Morales, D.M.; Protesescu, L.; Pescarmona, P.P. An exploration of the electrocatalytic activity of nickel boride nanocrystals in the oxidation of 5-HMF. Catalysis Science & Technology, 2025, 15, 457-475. View Source

Cost Advantage vs. Platinum in Fuel Cell Anodes

In early fuel cell anode development, nickel boride was identified as an effective replacement for platinum catalysts. At the time of the study, nickel boride was priced at $5.60 per ounce, whereas platinum cost ranged from $79 to $82 per ounce [1]. Testing confirmed nickel boride possessed sufficient catalytic activity to support fuel cell operation as a powder on a porous support [1].

Fuel Cell Anode Cost

Cross-study

Reported ~93% lower raw material cost vs. Pt (1964 pricing)

Ni₂B $5.60/oz vs. Pt $79–$82/oz; catalytic activity confirmed sufficient

Historical cost context for noble metal substitution research

Modern pricing and durability trade-offs require re-evaluation

Evidence Dimension	Catalyst material cost
Target Compound Data	$5.60 per ounce (historical, 1964) [1].
Comparator Or Baseline	Platinum: $79–$82 per ounce (historical, 1964) [1].
Quantified Difference	Cost reduction of approximately 93% (14–15× lower cost) [1].
Conditions	Historical pricing; fuel cell anode application; catalytic activity confirmed sufficient [1].

Why This Matters

For cost-sensitive fuel cell or electrolyzer applications where noble metal substitution is viable, nickel boride offers a substantial economic advantage, though modern Pt pricing and performance trade-offs require re-evaluation.

• [1] Jasinski, R.J. Anode Systems May Lower H-O Fuel Cell Cost. Chemical & Engineering News, 1964, 41(38), 60. View Source

Colloidal Ni₂B for Carbonyl Hydrogenation at Ambient Conditions

A patented method for manufacturing nickel boride colloid (stabilized with alcohol-soluble polymers) yields a catalyst with remarkably high activity for carbonyl compound hydrogenation under normal room temperature and atmospheric pressure [1]. In contrast, conventional Raney nickel catalysts require elevated temperatures and high pressure for effective carbonyl hydrogenation [1]. The colloidal form overcomes the lower activity of conventional nickel boride powders toward C=O bonds [1].

Colloidal Carbonyl Hydrogenation

Class-level

Ambient temperature and pressure activity reported

Polymer-stabilized colloid vs. conventional Ni₂B powder and Raney Ni

Colloidal formulation may enable mild-condition carbonyl hydrogenation

Patent-level evidence; independent validation recommended

Evidence Dimension	Carbonyl hydrogenation conditions
Target Compound Data	Colloidal Ni₂B: room temperature, atmospheric pressure [1].
Comparator Or Baseline	Raney nickel: elevated temperature, high pressure [1]; conventional Ni₂B powder: substantially no catalysis under ambient conditions [1].
Quantified Difference	Operates under ambient vs. forced conditions (temperature/pressure difference not numerically quantified in abstract) [1].
Conditions	Carbonyl compound hydrogenation; alcohol solvent; polymer-stabilized colloid [1].

Why This Matters

For carbonyl hydrogenation processes where mild conditions reduce capital and operating costs, specially formulated colloidal Ni₂B may offer a distinct advantage over traditional Raney nickel.

• [1] Nakao, Y.; Fujita, K. Method for manufacture of nickel boride colloid. U.S. Patent 4,339,345, 1982. View Source

Nickel(II) Boride Application Scenarios

p-Aminophenol (PAP) Synthesis via Hydrogenation

For the hydrogenation of p-nitrophenol to p-aminophenol, nano-Ni₂B catalyst demonstrates superior activity compared to Raney nickel under batch slurry conditions (40–80 °C, 25–40 bar H₂) [1]. This enhanced performance is attributed to electron transfer from boron to nickel, which increases intrinsic hydrogenation activity [1]. Procurement of nano-Ni₂B over Raney nickel may enable faster reaction kinetics, reduced catalyst loading, or milder operating conditions in industrial PAP production.

5-HMF to FDCA Electrochemical Conversion

Phase-pure Ni₃B nanocrystals are specifically indicated for the electrocatalytic oxidation of 5-hydroxymethylfurfural (5-HMF) to furan dicarboxylic acid (FDCA), achieving 70% conversion and 94% Faradaic efficiency at 1.8 V vs. RHE over 3 hours with ultralow catalyst loading (0.05 mg cm⁻²) [2]. This performance substantially exceeds that of Ni₂B (57% conversion, 72% FE) and metallic Ni nanoparticles (58% conversion, 65% FE) [2]. Researchers and process developers targeting biomass-derived FDCA should specifically source Ni₃B-phase nickel boride.

Cost-Sensitive Fuel Cell Anode Development

In applications where noble metal substitution is economically compelling, nickel boride offers a significant historical cost advantage over platinum (approximately 93% lower raw material cost, based on 1964 pricing of $5.60/oz for Ni₂B vs. $79–$82/oz for Pt) [3]. While modern pricing and durability trade-offs must be re-evaluated, nickel boride remains a candidate catalyst for hydrazine fuel cell anodes and related electrochemical systems where cost reduction is prioritized over peak activity [4].

Carbonyl Hydrogenation Under Ambient Conditions

Specially formulated colloidal nickel boride catalysts (stabilized with polyvinylpyrrolidone or similar alcohol-soluble polymers) enable the hydrogenation of carbonyl compounds (C=O bonds) at room temperature and atmospheric pressure, whereas conventional Raney nickel requires elevated temperature and high pressure for comparable transformations [5]. This makes polymer-stabilized Ni₂B colloids particularly attractive for energy-efficient fine chemical and pharmaceutical hydrogenation processes.

Application

Selection Property

Validation Focus

p-Aminophenol synthesis studies

Reported kinetic advantage over Raney Ni

Batch slurry hydrogenation endpoint review

FDCA electrosynthesis research

Ni₃B phase purity and Faradaic efficiency

Biomass upgrading electrocatalysis endpoint review

Noble metal substitution feasibility

Reported cost comparison context

Fuel cell anode performance and durability review

Mild-condition carbonyl hydrogenation

Colloidal formulation context

Ambient-condition activity validation

• [1] Liu, Y.; Chen, J.; et al. Kinetic study of the hydrogenation of p-nitrophenol to p-aminophenol over micro-aggregates of nano-Ni₂B catalyst particles. Applied Catalysis A: General, 2011, 407(1-2), 173-180. View Source
• [2] Hong, J.; Miola, M.; Gerlach, D.; Stuart, M.C.A.; Rudolf, P.; Morales, D.M.; Protesescu, L.; Pescarmona, P.P. An exploration of the electrocatalytic activity of nickel boride nanocrystals in the oxidation of 5-HMF. Catalysis Science & Technology, 2025, 15, 457-475. View Source
• [3] Jasinski, R.J. Anode Systems May Lower H-O Fuel Cell Cost. Chemical & Engineering News, 1964, 41(38), 60. View Source
• [4] Meibuhr, S.G. Stabilization of nickel boride catalyst in potassium hydroxide electrolytes. U.S. Patent 3,859,181, 1975. View Source
• [5] Nakao, Y.; Fujita, K. Method for manufacture of nickel boride colloid. U.S. Patent 4,339,345, 1982. View Source